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Compound of Interest

Compound Name: Diisopropylphosphine

Cat. No.: B1583860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

diisopropylphosphine, a secondary phosphine compound utilized in various chemical

syntheses, including as a precursor to ligands in catalysis. The document details its boiling

point and density, outlines experimental methodologies for its synthesis, and describes

standard techniques for the determination of its physical properties.

Core Physical Properties
Diisopropylphosphine is a clear, colorless liquid that is sensitive to air.[1][2][3] Its fundamental

physical characteristics are summarized below.

Table 1: Physical Properties of Diisopropylphosphine
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Property Value Notes

Boiling Point 118 °C At 760 mmHg[1][2][4]

128.3 ± 9.0 °C At 760 mmHg[3][5]

Density 0.800 g/mL
For the pure compound[1][2][4]

[5]

0.670 g/mL
For a 10 wt.% solution in

hexanes[6][7][8][9]

Molecular Formula C₆H₁₅P [5]

Molecular Weight 118.16 g/mol [6][8]

Flash Point -22 °C [1][2][4]

31.4 ± 18.7 °C [3][5]

Experimental Protocols
The methodologies for synthesizing diisopropylphosphine and determining its physical

properties require careful handling due to its air-sensitive nature. All operations should be

conducted under an inert atmosphere (e.g., argon or nitrogen).

1. Synthesis of Diisopropylphosphine

A common laboratory-scale synthesis involves the reduction of chlorodiisopropylphosphine.

The following protocol is adapted from a literature procedure.

Reaction Setup: A solution of chlorodiisopropylphosphine (ClPⁱPr₂) in diethyl ether is

added dropwise to a stirred slurry of lithium aluminum hydride (LiAlH₄) in diethyl ether,

maintained at 0 °C using an ice/water bath.

Reaction Execution: The reaction mixture is stirred overnight to ensure complete conversion,

which can be monitored by ³¹P{¹H} NMR spectroscopy.

Workup: The reaction is carefully quenched by the slow addition of degassed water. The

organic layer is separated, and the aqueous layer is extracted multiple times with diethyl
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ether.

Purification: The combined organic extracts are dried over magnesium sulfate (MgSO₄),

filtered, and the solvent is removed under vacuum while cooling the flask to afford

diisopropylphosphine as a colorless liquid. If necessary, further purification can be

achieved by a Schlenk-to-Schlenk distillation to remove any oxidized byproducts.

2. Determination of Boiling Point

Standard methods for boiling point determination can be adapted for air-sensitive compounds

by ensuring the apparatus is under an inert atmosphere.

Distillation Method: A simple distillation apparatus can be used. The sample is placed in a

distilling flask with boiling chips under an inert atmosphere. The flask is heated, and the

temperature at which a steady condensation and distillation occurs is recorded as the boiling

point. The thermometer bulb must be positioned correctly within the vapor path to ensure an

accurate reading.

Thiele Tube Method: This microscale method requires a small sample volume. The liquid is

placed in a small tube along with an inverted capillary tube. This assembly is attached to a

thermometer and heated in a Thiele tube containing heating oil. The boiling point is the

temperature at which a rapid stream of bubbles emerges from the capillary, and upon

cooling, the liquid is drawn back into the capillary tube.

3. Determination of Density

The density of a liquid is its mass per unit volume. For an air-sensitive liquid like

diisopropylphosphine, the measurement must be performed in a closed system to prevent

exposure to air.

Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is

used. The empty pycnometer is weighed, then filled with the diisopropylphosphine under

an inert atmosphere and weighed again. The density is calculated by dividing the mass of

the liquid by the volume of the pycnometer. The temperature must be controlled and

recorded as density is temperature-dependent.
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Vibrating Tube Densimeter: Modern instruments measure density based on the change in

the resonant frequency of a vibrating U-shaped tube when it is filled with the sample liquid.

This method is fast, accurate, and requires only a small sample volume, which can be

injected into the instrument's measurement cell without exposure to the atmosphere.

Workflow Visualization
The following diagram illustrates the key steps in the synthesis of diisopropylphosphine from

chlorodiisopropylphosphine.

Reactants:
- Chlorodiisopropylphosphine in Diethyl Ether

- LiAlH₄ Slurry in Diethyl Ether

Reaction Vessel
(Ice Bath, 0°C)

Add Dropwise Stir Overnight Quench with
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Workup:
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- Extract Aqueous Layer with Et₂O

Dry Combined
Organic Layers

(MgSO₄)
Filter Remove Volatiles

(in vacuo, ice bath)

Final Product:
Diisopropylphosphine

(Colorless Liquid)

Click to download full resolution via product page

Caption: Synthesis workflow for diisopropylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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